1-(6-Nitro-1h-indol-3-yl)ethanone
Overview
Description
“1-(6-Nitro-1h-indol-3-yl)ethanone” is a chemical compound with the molecular formula C10H8N2O3 . It is a derivative of indole, a heterocyclic compound that is widely used in the pharmaceutical industry .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the molecular formula C10H8N2O3 . The compound has a molecular weight of 204.19 .Scientific Research Applications
Synthesis and Pharmacological Applications
Nonsteroidal Anti-Inflammatory Drug (NSAID) Development : Novel 1-(1H-indol-1-yl)ethanone compounds were synthesized for their potential as nonsteroidal anti-inflammatory drugs. Their biological properties, including anti-inflammatory and analgesic efficacy, were evaluated, showing significant activity in some derivatives (Kumar, Deepika, Porwal, & Mishra, 2022).
Antimicrobial and Antifungal Activity : A series of new 1H-Indole derivatives, including those related to 1-(6-Nitro-1H-indol-3-yl)ethanone, were synthesized and showed significant antimicrobial activity against various pathogens (Anonymous, 2020).
Anti-inflammatory Agents : Research aimed at preparing derivatives of 1-(4-(2-(1H-indol-1-yl)-2-oxoethoxy)phenyl)-3-phenylprop-2-en-1-one found that these compounds exhibited anti-inflammatory activity, demonstrating their therapeutic potential (Rehman, Saini, & Kumar, 2022).
Chemical Synthesis and Properties
Schiff Base Ligand Synthesis : A novel Schiff base ligand related to this compound was synthesized and characterized, with applications in the synthesis of transition metal complexes (Bavane & Mohod, 2020).
Synthesis of Bis(1H-Indol-3-yl)ethanones : Efficient syntheses of bis(1H-indol-3-yl)ethanones were reported, showcasing the versatility of these compounds in chemical syntheses (Mosslemin & Movahhed, 2012).
Electrochemical Studies : Transition metal complexes derived from compounds related to this compound underwent electrochemical studies, indicating potential applications in materials science and catalysis (Bavane & Mohod, 2020).
Future Directions
Mechanism of Action
Target of Action
1-(6-Nitro-1h-indol-3-yl)ethanone, a derivative of the indole family, is known to have a broad range of chemical and biological properties . . Indole derivatives are found in many natural products and have exhibited various biological activities, including antioxidant, antibiotic, anti-inflammatory, antimicrobial, anticancer, antihyperglycemic, protein kinase inhibitors, and anti-HIV activities .
Mode of Action
For instance, some indole derivatives can inhibit aldosterone synthase (CYP11B2), a promising mechanism to lower arterial blood pressure .
Biochemical Pathways
Indole derivatives are known to interact with a variety of biochemical pathways due to their broad spectrum of biological activities .
Result of Action
tuberculosis H37Rv, Mycobacterium smegmatis, Mycobacterium fortuitum, and MDR-TB strains .
Properties
IUPAC Name |
1-(6-nitro-1H-indol-3-yl)ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O3/c1-6(13)9-5-11-10-4-7(12(14)15)2-3-8(9)10/h2-5,11H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QSNCAYQUMQNBDB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CNC2=C1C=CC(=C2)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70300544 |
Source
|
| Record name | 1-(6-nitro-1h-indol-3-yl)ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70300544 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
4993-92-4 |
Source
|
| Record name | NSC137506 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=137506 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1-(6-nitro-1h-indol-3-yl)ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70300544 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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